Cas no 1174886-69-1 (2,2,2-trifluoro-1-(1-methyl-1H-pyrazol-4-yl)ethan-1-one)

• Product Name: 2,2,2-trifluoro-1-(1-methyl-1H-pyrazol-4-yl)ethan-1-one
• CAS No: 1174886-69-1
• MF: C₆H₅F₃N₂O
• MW: 178.111911535263
• CID: 4575119
• Update Time: 2025-05-19

2,2,2-trifluoro-1-(1-methyl-1H-pyrazol-4-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoro-1-(1-methyl-1H-pyrazol-4-yl)ethanone
• 2,2,2-trifluoro-1-(1-methyl-1H-pyrazol-4-yl)ethan-1-one
• Ethanone, 2,2,2-trifluoro-1-(1-methyl-1H-pyrazol-4-yl)-

• Inchi： 1S/C6H5F3N2O/c1-11-3-4(2-10-11)5(12)6(7,8)9/h2-3H,1H3
• InChI Key： KMXAUIFVNXNCEV-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CN(C)N=C1)C(F)(F)F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2,2,2-trifluoro-1-(1-methyl-1H-pyrazol-4-yl)ethan-1-one

Introduction to 2,2,2-trifluoro-1-(1-methyl-1H-pyrazol-4-yl)ethan-1-one (CAS No. 1174886-69-1)

2,2,2-trifluoro-1-(1-methyl-1H-pyrazol-4-yl)ethan-1-one is a fluorinated heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential biological activities. With the CAS number 1174886-69-1, this compound represents a fascinating intersection of fluorine chemistry and medicinal chemistry, offering a platform for the development of novel therapeutic agents. The presence of both a trifluoromethyl group and a pyrazole moiety in its molecular structure imparts distinct electronic and steric characteristics, making it a valuable scaffold for further chemical modifications and biological evaluations.

The trifluoro- substituent in the compound's name is particularly noteworthy, as fluorine-containing molecules are widely recognized for their enhanced metabolic stability, lipophilicity, and binding affinity to biological targets. This feature has made fluorinated compounds increasingly popular in drug discovery programs over the past few decades. The 1-methyl-1H-pyrazol-4-yl part of the molecule contributes to its heterocyclic framework, which is known to exhibit diverse pharmacological effects across various therapeutic areas. Pyrazole derivatives, in particular, have been extensively studied for their roles as antiviral, anti-inflammatory, and anticancer agents.

In recent years, the synthesis and characterization of 2,2,2-trifluoro-1-(1-methyl-1H-pyrazol-4-yl)ethan-1-one have been explored in several cutting-edge research studies. One notable area of investigation has focused on its potential as a kinase inhibitor. Kinases are enzymes that play critical roles in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. By leveraging the electron-withdrawing nature of the trifluoromethyl group and the aromaticity of the pyrazole ring, this compound may interfere with kinase activity by competing with ATP or by modulating substrate binding. Preliminary computational studies suggest that the compound could exhibit favorable interactions with key residues in the ATP-binding pocket of kinases.

Another line of research has examined the compound's interactions with bacterial enzymes. The growing threat of antibiotic-resistant bacteria has spurred interest in developing novel antimicrobial agents. The unique structural features of 2,2,2-trifluoro-1-(1-methyl-1H-pyrazol-4-yl)ethan-1-one, particularly the presence of both fluorine and nitrogen heterocycles, make it an intriguing candidate for disrupting bacterial metabolic pathways or inhibiting essential enzymes. Early experimental assays have shown promising activity against certain bacterial strains, although further optimization is required to enhance efficacy and selectivity.

The synthetic route to 2,2,2-trifluoro-1-(1-methyl-1H-pyrazol-4-yl)ethan-1-one also warrants discussion. The synthesis typically involves multi-step reactions starting from commercially available precursors such as trifluoroacetyl chloride and 4-methylpyrazole. Key steps include condensation reactions to form the amide linkage followed by functional group transformations to introduce the trifluoromethyl group at the appropriate position. Advanced synthetic techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to improve yield and purity. The development of efficient synthetic methodologies is crucial for enabling large-scale production and further exploration of this compound's potential applications.

From a computational chemistry perspective, density functional theory (DFT) calculations have been instrumental in understanding the electronic structure and reactivity of 2,2,2-trifluoro-1-(1-methyl-1H-pyrazol-4-yl)ethan-1-one. These studies have provided insights into how the trifluoromethyl group influences molecular orbitals and HOMO-LUMO gaps, which are critical parameters for determining bioactivity. Additionally, molecular dynamics simulations have been used to model protein-ligand interactions when this compound binds to biological targets. Such simulations help predict binding affinities and identify key residues involved in recognition processes.

The pharmacokinetic properties of 2,2,2-trifluoro-1-(1-methyl-1H-pyrazol-4-y)ethanone (CAS No. 1174886)-69 are also under investigation to assess its suitability for therapeutic use. Fluorinated compounds often exhibit improved pharmacokinetic profiles due to their resistance to metabolic degradation by enzymes such as cytochrome P450 oxidases. Preliminary data suggest that this compound may have favorable solubility and bioavailability characteristics when formulated appropriately. However